
Efficacy of different advanced oxidation
processes for Reactive red 180 degradation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941 Get Quote

A Comparative Guide to Advanced Oxidation Processes for the Degradation of Reactive Red
180

This guide provides a comprehensive comparison of the efficacy of various Advanced

Oxidation Processes (AOPs) for the degradation of the azo dye Reactive Red 180 (RR 180).

The content is tailored for researchers, scientists, and professionals in drug development and

environmental science, offering objective performance comparisons supported by experimental

data.

Introduction to Advanced Oxidation Processes for
Dye Degradation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to

remove organic and inorganic pollutants from water and wastewater. These processes are

characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are

powerful oxidizing agents capable of breaking down complex organic molecules, such as dyes,

into simpler and less harmful substances. Due to their complex aromatic structure, azo dyes

like Reactive Red 180 are often resistant to conventional wastewater treatment methods,

making AOPs an effective alternative for their degradation.

This guide focuses on a comparative analysis of four prominent AOPs for the degradation of

Reactive Red 180:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1329941?utm_src=pdf-interest
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV/H₂O₂ Process

Fenton and Photo-Fenton Processes

Ozonation

Heterogeneous Photocatalysis with TiO₂

The performance of these methods is evaluated based on decolorization efficiency, Chemical

Oxygen Demand (COD) reduction, and Total Organic Carbon (TOC) removal.

Comparative Performance of AOPs for Reactive Red
180 Degradation
The efficacy of different AOPs for the degradation of Reactive Red 180 and similar reactive

dyes is summarized in the tables below. It is important to note that experimental conditions

significantly influence the degradation efficiency.

Table 1: Decolorization Efficiency of Reactive Red 180
by Various AOPs
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Advanced
Oxidation
Process

Initial Dye
Concentrati
on (mg/L)

Key
Experiment
al
Conditions

Decolorizati
on
Efficiency
(%)

Reaction
Time (min)

Reference

UV/H₂O₂ 100

pH 7, H₂O₂:

700 mM,

Solar Light

(60,000-

90,000 lux)

100 Not Specified [1][2]

Photo-Fenton
150 (as RR

2)

pH 3,

[Fe²⁺]/[H₂O₂]

molar ratio:

1:80, UV

Lamp (15 W)

99.9 10 [3][4]

Ozonation
100 (as RR

120)

pH 12, O₃

flow rate: 60

LPH

~99 60 [5]

Photocatalysi

s (Visible

Light/TiO₂/Ox

one)

5 x 10⁻⁵ M

pH not

specified,

TiO₂: 1.428

g/L, Oxone: 1

mM

~95 120 [6]

Table 2: COD and TOC Removal Efficiency for Reactive
Dyes by Various AOPs
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Advance
d
Oxidation
Process

Dye
(Initial
Concentr
ation)

Key
Experime
ntal
Condition
s

COD
Removal
(%)

TOC
Removal
(%)

Reaction
Time
(min)

Referenc
e

UV/H₂O₂

Simulated

Textile

Effluent

pH 8,

H₂O₂: 0.6

M

85.26
Not

Reported
81 [7]

Photo-

Fenton

150 mg/L

(as RR 2)

pH 3,

[Fe²⁺]/[H₂O

₂] molar

ratio: 1:80,

UV Lamp

(15 W)

95
Not

Reported
10 [3][4]

Ozonation

(O₃/UV/Per

sulfate)

100 mg/L

(as RR

120)

pH 12, O₃

flow rate:

60 LPH,

Persulfate:

1:40 ratio

Not

Reported
69

Not

Specified
[5]

Photocatal

ysis

(Visible

Light/TiO₂/

Oxone)

Not

Specified

(RR 180)

Not

Specified

Not

Reported
80 300 [6]

Experimental Protocols
Detailed methodologies for the cited experiments are provided below to allow for replication

and further investigation.

UV/H₂O₂ Process
Objective: To decolorize Reactive Red 180 dye solution using solar light-assisted H₂O₂.

Materials:
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Reactive Red 180 dye

Hydrogen peroxide (H₂O₂, 50%)

250 ml conical flasks with side arms

pH meter

Sodium hydroxide (NaOH) and Hydrochloric acid (HCl) for pH adjustment

Procedure:

Prepare a 100 mg/L aqueous solution of Reactive Red 180.

Take 250 ml of the dye solution in a conical flask.

Adjust the initial pH of the solution to 7 using dilute HCl or NaOH.

Add 700 mM of H₂O₂ to the solution.

Expose the flask to direct sunlight with a lux intensity in the range of 60,000-90,000 lux.

Withdraw samples at regular intervals to measure the decolorization using a UV-Vis

spectrophotometer at the maximum wavelength of RR 180.

Photo-Fenton Process (for Reactive Red 2)
Objective: To degrade Reactive Red 2 (a similar azo dye) using the photo-Fenton process.

Materials:

Reactive Red 2 dye

Ferrous sulfate (FeSO₄·7H₂O)

Hydrogen peroxide (H₂O₂)

Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment
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UV reactor (9.6 L working volume) with a 15 W UV lamp (λ = 253.7 nm)

Magnetic stirrer

Procedure:

Prepare a 150 ppm aqueous solution of Reactive Red 2.

Load the UV reactor with the dye solution.

Add the ferrous sulfate catalyst.

Adjust the pH of the solution to 3.0 using 0.1 M or 0.01 M H₂SO₄ or 0.1 M NaOH.

Add hydrogen peroxide to achieve a [Fe²⁺]/[H₂O₂] molar ratio of 1:80.

Turn on the UV lamp to initiate the photo-Fenton reaction, and start timing.

Withdraw samples every 5 minutes for analysis of color and COD removal.

Ozonation Process (for Reactive Red 120)
Objective: To degrade Reactive Red 120 using ozonation.

Experimental Setup:

Ozone generator

Gas cylinder with a gas diffuser

Reaction vessel

pH meter

Procedure:

Prepare a synthetic wastewater solution containing 100 mg/L of Reactive Red 120.
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Adjust the pH of the solution to the desired value (e.g., pH 12 for high efficiency) using

NaOH.[5]

Transfer the solution to the reaction vessel.

Bubble ozone gas through the solution using the gas diffuser at a constant flow rate (e.g., 60

LPH).[5]

Collect samples at different time intervals to measure decolorization and TOC removal.

Photocatalytic Degradation with TiO₂
Objective: To investigate the visible light-assisted photocatalytic degradation of Reactive Red
180 using TiO₂ and an oxidant.

Materials:

Reactive Red 180 dye

Colloidal Titanium dioxide (TiO₂)

Oxone (potassium peroxomonosulfate) as an electron acceptor

Visible light source

Reaction vessel

Magnetic stirrer

Procedure:

Prepare an aqueous suspension of TiO₂ (e.g., 1.428 g/L).[6]

Add Reactive Red 180 to the suspension to a final concentration of 5 x 10⁻⁵ M.[6]

Add Oxone to a final concentration of 1 mM.[6]

Place the reaction vessel under a visible light source and stir the suspension continuously.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://nirmawebsite.s3.ap-south-1.amazonaws.com/wp-content/uploads/sites/22/2022/03/Research-journal-chemistry-and-Environment.pdf
https://nirmawebsite.s3.ap-south-1.amazonaws.com/wp-content/uploads/sites/22/2022/03/Research-journal-chemistry-and-Environment.pdf
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.researchgate.net/publication/258846641_Visible_light_assisted_photocatalytic_mineralization_of_Reactive_Red_180_using_colloidal_TiO2_and_oxone
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.researchgate.net/publication/258846641_Visible_light_assisted_photocatalytic_mineralization_of_Reactive_Red_180_using_colloidal_TiO2_and_oxone
https://www.researchgate.net/publication/258846641_Visible_light_assisted_photocatalytic_mineralization_of_Reactive_Red_180_using_colloidal_TiO2_and_oxone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor the degradation by measuring the decolorization rate (UV-Vis spectrophotometry)

and the reduction in Total Organic Carbon (TOC) content over time.[6]

Visualizing the Processes
The following diagrams illustrate the general mechanisms and workflows of the discussed

Advanced Oxidation Processes.

General Mechanism of AOPs for Dye Degradation

Advanced Oxidation Process

Energy Input
(UV, O₃, Fe²⁺, etc.)

Hydroxyl Radical (•OH)
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Caption: General mechanism of dye degradation by Advanced Oxidation Processes.

Comparative Experimental Workflow
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Caption: Comparative workflow for evaluating different AOPs.
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The degradation of Reactive Red 180 can be effectively achieved by several Advanced

Oxidation Processes. The choice of the most suitable AOP depends on various factors,

including the desired degradation efficiency, treatment time, operational costs, and the specific

composition of the wastewater.

UV/H₂O₂ and Photo-Fenton processes demonstrate high decolorization efficiencies in

relatively short treatment times, particularly under acidic conditions for the Photo-Fenton

process.

Ozonation is also highly effective for decolorization, with its efficiency being significantly

influenced by the solution pH.

Photocatalysis with TiO₂, especially when enhanced with other oxidants like oxone, shows

great potential for not only decolorization but also for achieving high levels of mineralization

(TOC removal), although it may require longer reaction times.

Further research should focus on optimizing the operational parameters for each AOP to

enhance their efficiency and cost-effectiveness for the treatment of textile effluents containing

Reactive Red 180. Additionally, pilot-scale studies are necessary to validate the laboratory

findings and assess the feasibility of these technologies for industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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